Cas no 55780-90-0 (BOC-D-allo-Isoleucine)

• Product Name: BOC-D-allo-Isoleucine
• CAS No: 55780-90-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD00237543
• CID: 366988
• PubChem ID: 83171
• Update Time: 2025-04-19

BOC-D-allo-Isoleucine Chemical and Physical Properties

Names and Identifiers

• D-Alloisoleucine,N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-D-allo-isoleucine
• (2R,3S)-2-((tert-Butoxycarbonyl)amino)-3-methylpentanoic acid
• Boc-D-allo-Ile-OH
• Boc-D-allo-lle-OH
• Boc-L-isoleucine
• N-((1,1-Dimethylethoxy)carbonyl)-L-isoleucine
• n-(tert-butoxycarbonyl)-d-alloisoleucine
• N-(tert-butoxycarbonyl)-L-isoleucine
• N-(tert-butyloxycarbonyl)-L-isoleucine
• N-tert-butyloxy-isoleucine
• tert-Butoxycarbonylisoleucine
• tert-Butoxycarbonyl-L-isoleucine
• tert-Butyloxycarbonylisoleucine
• tert-Butyloxycarbonyl-L-isoleucine
• D-Alloisoleucine, N-[(1,1-dimethylethoxy)carbonyl]-
• (2R,3S)-2-(tert-butoxycarbonylamino)-3-methylpentanoic acid
• Boc-D-alloIle-OH
• N-tert-Butoxycarbonyl-D-allois
• QJCNLJWUIOIMMF-JGVFFNPUSA-N
• (2R,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methylpentanoic acid
• N-tert-Butoxycarbonyl-D-alloisoleucine
• CS-0158739
• NSC 334311
• boc-D-allo-ile-oh, AldrichCPR
• (2R,3S)-2-(tert-butoxycarbonylamino)-3-methylpentanoic acid;Boc-D-allo-isoleucine
• EN300-7171167
• AKOS016842985
• DTXSID301233370
• FD21839
• MFCD00237543
• EINECS 236-074-8
• AM81863
• AS-49220
• A846490
• N-tert-Butoxycarbonyl-D-allo-isoleucine
• N-[(1,1-Dimethylethoxy)carbonyl]-D-alloisoleucine
• SCHEMBL2159319
• 55780-90-0
• (2R,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Boc-D-allo-Ile-OH.nH2O
• Isoleucine, N-carboxy-, N-tert-butyl ester, L-
• (tert-Butoxycarbonyl)-D-alloisoleucine
• (2R,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOIC ACID
• BOC-D-allo-Isoleucine

• MDL： MFCD00237543
• Inchi： 1S/C11H21NO4/c1-6-7(2)8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t7-,8+/m0/s1
• InChI Key： QJCNLJWUIOIMMF-JGVFFNPUSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Not determined
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 356.0±25.0 °C at 760 mmHg
• Flash Point: 169.1±23.2 °C
• PSA: 75.63000
• LogP: 2.40130
• Solubility: Not determined
• Vapor Pressure: No data available

BOC-D-allo-Isoleucine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters